Cas no 71634-78-1 (Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester)

• Product Name: Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
• CAS No: 71634-78-1
• MF: C₁₉H₂₀O₇
• MW: 360.357906341553
• CID: 575313
• PubChem ID: 156192
• Update Time: 2025-04-19

Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,(2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-ylester
• [(2R,3S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl] butanoate
• 71634-78-1
• SCHEMBL3869927
• Butanoic acid, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl ester, (2R-trans)-
• DTXSID80221877

• Inchi： 1S/C19H20O7/c1-2-3-18(24)25-17-9-12-14(22)7-11(20)8-16(12)26-19(17)10-4-5-13(21)15(23)6-10/h4-8,17,19-23H,2-3,9H2,1H3/t17-,19+/m0/s1
• InChI Key： FPFWHHSSMGSQHQ-PKOBYXMFSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)O)O)OC(CCC)=O)O)O

Computed Properties

• Exact Mass: 360.1209
• Monoisotopic Mass: 360.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols